Cas no 1261597-33-4 (5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile)

• Product Name: 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile
• CAS No: 1261597-33-4
• MF: C₁₄H₈ClF₃N₂
• MW: 296.674932479858
• CID: 4983718
• Update Time: 2025-06-09

5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile

• Inchi： 1S/C14H8ClF3N2/c15-11-7-12(13(4-5-19)20-8-11)9-2-1-3-10(6-9)14(16,17)18/h1-3,6-8H,4H2
• InChI Key： OYXWMZQVYMBTOA-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CC#N)C(=C1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: 3.7
• Topological Polar Surface Area: 36.7

Additional information on 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile

Introduction to 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile (CAS No. 1261597-33-4)

5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1261597-33-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen-containing ring fused with a benzene-like structure. The presence of multiple functional groups, including a chloro substituent, a trifluoromethyl group, and an acetonitrile moiety, makes this molecule a versatile intermediate in synthetic chemistry and drug discovery.

The chloro and trifluoromethyl substituents are particularly noteworthy due to their electronic and steric properties. The chloro group introduces electrophilic centers, facilitating nucleophilic substitution reactions, while the trifluoromethyl group enhances lipophilicity and metabolic stability, which are crucial factors in pharmaceutical design. These features make 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile a valuable building block for developing novel bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The structural motif of 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile has been investigated for its role in modulating various biological pathways. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses and cancer progression. The trifluoromethyl group, in particular, has been shown to improve binding affinity and reduce metabolic degradation, making it a preferred moiety in drug design.

Recent advancements in computational chemistry have further enhanced the understanding of how 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile interacts with biological targets. Molecular docking simulations have revealed that this compound can effectively bind to pockets on enzymes such as kinases and proteases, which are implicated in numerous diseases. Additionally, the chloro substituent has been found to enhance binding interactions by participating in hydrogen bonding or π-stacking interactions with amino acid residues in protein targets.

The agrochemical industry has also recognized the potential of 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile as a precursor for developing novel pesticides. Its structural features contribute to its ability to interact with biological systems at low concentrations, making it an effective candidate for crop protection agents. Researchers have explored its derivatives as herbicides and fungicides, leveraging the stability provided by the trifluoromethyl group and the reactivity introduced by the chloro moiety.

In terms of synthetic methodologies, 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile can be synthesized through multi-step organic reactions involving condensation, chlorination, and trifluoromethylation processes. The synthesis often requires careful optimization to ensure high yields and purity. Advances in catalytic systems have enabled more efficient production methods, reducing the environmental impact of its preparation.

The compound's versatility extends to material science applications as well. The unique electronic properties of its structure make it suitable for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The presence of electron-withdrawing groups like the nitrile moiety enhances charge transport properties, making it a promising candidate for next-generation electronic materials.

Future research directions for 5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile include exploring its role in medicinal chemistry beyond enzyme inhibition. There is potential for developing it into therapeutic agents targeting neurological disorders or infectious diseases. Additionally, investigating its behavior in different environmental conditions could provide insights into sustainable applications.

In conclusion,5-Chloro-3-(3-(trifluoromethyl)phenyl)pyridine-2-acetonitrile (CAS No. 1261597-33-4) is a multifaceted compound with significant implications across pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse applications and continue to inspire innovative research endeavors aimed at harnessing its full potential.